4-(Methylamino)-2-(methylthio)pyrimidine-5-carbonitrile
Catalog No.
S9101267
CAS No.
185040-27-1
M.F
C7H8N4S
M. Wt
180.23 g/mol
Availability
Inquiry
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CAS Number
185040-27-1
Product Name
4-(Methylamino)-2-(methylthio)pyrimidine-5-carbonitrile
IUPAC Name
4-(methylamino)-2-methylsulfanylpyrimidine-5-carbonitrile
Molecular Formula
C7H8N4S
Molecular Weight
180.23 g/mol
InChI
InChI=1S/C7H8N4S/c1-9-6-5(3-8)4-10-7(11-6)12-2/h4H,1-2H3,(H,9,10,11)
InChI Key
JXLBJMVSMOLNHO-UHFFFAOYSA-N
Canonical SMILES
CNC1=NC(=NC=C1C#N)SC
XLogP3
1.6
Hydrogen Bond Acceptor Count
5
Hydrogen Bond Donor Count
1
Exact Mass
180.04696745 g/mol
Monoisotopic Mass
180.04696745 g/mol
Heavy Atom Count
12
Dates
Modify: 2023-11-21
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